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Compound of Interest

Compound Name: Cesium-134

Cat. No.: B078059 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with Cesium-134
(¹³⁴Cs). Adherence to these protocols is essential for ensuring a safe laboratory environment

and minimizing the risk of radioactive contamination.

Cesium-134 is a radioactive isotope of cesium with a half-life of approximately 2.065 years.[1]

[2] It decays by beta emission, releasing beta particles and gamma rays.[3][4] This emission

profile necessitates specific handling procedures and personal protective equipment to mitigate

potential health risks, which primarily stem from radiation exposure. Exposure to high levels of

radioactive cesium can lead to acute radiation syndrome, with symptoms including nausea,

vomiting, diarrhea, and in severe cases, coma or death.[5]

Essential Personal Protective Equipment (PPE)
The minimum required PPE for handling any unsealed radioactive source, including Cesium-
134, is designed to prevent skin contamination and internal exposure.
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PPE Component Specification Purpose

Gloves

Disposable nitrile or latex

gloves (double-gloving

recommended)

Prevents skin contact with

contaminated surfaces.[6][7][8]

Lab Coat
Full-length, buttoned

laboratory coat

Protects underlying clothing

and skin from contamination.

[6][8]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes of

radioactive solutions.[9]

Footwear Closed-toe shoes
Prevents contamination of the

feet.[10]

For activities with a higher risk of contamination or generating aerosols, additional PPE is

required.

Additional PPE Specification Purpose

Dosimetry
Whole-body and ring

dosimeters

Monitors occupational

radiation exposure.[9]

Shielding Lead or concrete shielding

Attenuates gamma radiation to

reduce external exposure.[9]

[11] A minimum of 1/4 inch of

lead is recommended for

storing Cs-134.[9]

Fume Hood Certified chemical fume hood

Contains volatile radioactive

materials and prevents

inhalation.[6][10]

Operational Plans: Step-by-Step Protocols
Strict adherence to the following protocols is mandatory when working with Cesium-134.
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Designate a Work Area: Clearly demarcate the area where radioactive work will be

performed.[6]

Cover Surfaces: Line the work area, including benchtops and the interior of fume hoods, with

absorbent paper.[6][10]

Assemble Materials: Have all necessary equipment, reagents, and waste containers within

the designated area before introducing the radioactive material.

Prepare Shielding: Position lead or other appropriate shielding between the radioactive

source and the user.[9]

Don PPE: Put on all required personal protective equipment.

Handling Cesium-134
Use Handling Tools: Employ forceps or other remote handling tools to manipulate the

radioactive source and containers to increase distance and reduce exposure.[9]

Work in a Fume Hood: All procedures involving open sources of Cesium-134 that could

become airborne must be conducted in a properly functioning fume hood.[6][10]

Monitor for Contamination: Frequently monitor gloves and the work area with a Geiger-Müller

survey meter during the experiment.[6]

Minimize Exposure Time: Plan experiments to be as efficient as possible to reduce the time

spent in proximity to the radioactive source.[9]

Post-Experimental Procedure
Secure Radioactive Material: Return the Cesium-134 source to its shielded storage

container.

Decontaminate Work Area: Clean the designated work area using a suitable

decontamination solution.

Survey for Contamination: Conduct a thorough survey of the work area, equipment, and

yourself using a Geiger-Müller counter.
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Dispose of Waste: Place all contaminated disposable items in the designated radioactive

waste container.

Doff PPE: Remove PPE in the following order: outer gloves, lab coat, inner gloves.

Wash Hands: Thoroughly wash your hands after removing all PPE.[8]

Disposal Plan for Cesium-134 Waste
All waste contaminated with Cesium-134 must be handled as radioactive waste and disposed

of according to institutional and regulatory guidelines.

Waste Type Disposal Procedure

Solid Waste

(e.g., gloves, absorbent paper, plasticware)

Place in a clearly labeled, durable plastic bag

within a designated radioactive waste container.

[8] The container should be shielded as

necessary to keep the external radiation levels

As Low As Reasonably Achievable (ALARA).[9]

Liquid Waste

(e.g., aqueous solutions) Store in a clearly

labeled, sealed, and shatter-resistant container

within secondary containment.[10] Some

jurisdictions may permit the disposal of small

quantities of readily soluble radioactive material

into the sanitary sewer, but this requires specific

authorization.[12]

Sharps Waste

(e.g., needles, pipettes) Place in a puncture-

resistant container specifically designated for

radioactive sharps.

Emergency Protocol: Cesium-134 Spill
In the event of a spill, immediate and deliberate action is required to contain the contamination

and ensure personnel safety.
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Immediate Actions

Containment & Assessment

Decontamination

Final Steps

Spill Occurs

Notify others in the area

Evacuate immediate area

Don appropriate PPE

Cover spill with absorbent paper

Assess the extent of the spill

Clean from outside in with decontaminant

Place contaminated materials in waste bag

Survey area for residual contamination

Repeat cleaning if necessary

Contamination above limits

Perform final survey

Contamination within limits

Report incident to Radiation Safety Officer

Click to download full resolution via product page

Workflow for responding to a Cesium-134 spill.
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Quantitative Data Summary
The following table summarizes key radiological data for Cesium-134 and relevant

occupational exposure limits.

Parameter Value Reference

Half-life 2.0652 years [1]

Primary Emissions
Beta particles (β⁻), Gamma

rays (γ)
[3][4]

Specific Activity
4.82 x 10¹³ Bq/g (1.3 x 10³

Ci/g)
[1][13]

Occupational Inhalation

Derived Air Concentration

(DAC)

4 x 10⁻⁸ µCi/mL [5][14][15]

Occupational Annual Limit on

Intake (ALI)
100 µCi [14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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